Cas no 71-30-7 (6-amino-1H-pyrimidin-2-one)

• Product Name: 6-amino-1H-pyrimidin-2-one
• CAS No: 71-30-7
• MF: C₁₂H₁₅N₉O₃
• MW: 333.305999994278
• MDL: MFCD00006034
• CID: 33925
• PubChem ID: 597
• Update Time: 2025-08-05

6-amino-1H-pyrimidin-2-one Chemical and Physical Properties

Names and Identifiers

• 6-Aminopyrimidin-2(1H)-one
• 4-AMINO-2(1H)-PYRIMIDINONE
• 4-AMINO-2(1)-PYRIMIDONE
• 4-AMINO-2-PYRIMIDINOL
• 4-AMINO-2-OXO-1,2-DIHYDROPYRIMIDINE
• 4-AMINO-2-HYDROXYPYRIMIDINE
• 2-Oxy-4-amino pyrimidine
• AURORA KA-682
• CYTOSINE
• 6-amino-2(1H)-Pyrimidinone,
• 4-Aminopyrimidin-2(1H)-one
• Cytosine (in DNA)
• 4-AMino-2-oxo-1,2- dihydropyriMidine
• 4-aminopyrimidin-2-one
• Cytosin
• Cytosinimine
• 4-Aminopyrimidin-2-(1H)-one
• 4-Amino-2(1H)-pyrimidone
• 2(1H)-Pyrimidinone, 4-amino-
• 2(1H)-pyrimidinone, 6-amino-
• Cyt
• 4-aminopyrimidin-2-ol
• Zytosin
• 6-amino-1H-pyrimidin-2-one
• 4-Amino-1H-pyrimidin-2-one
• 2-Pyrimidinol, 4-amino-
• 8J337D1HZY
• OPTASPLRGRRNAP-UHFFFAOYSA-N
• 4-amino-
• C
• MLS001332636
• MLS001332635
• MLSMR
• SMR000857094
• Lamivudine mp. E (EP): 4-Aminopyrimidin-2(1H)-one (Cytosine)

• MDL： MFCD00006034
• Inchi： 1S/3C4H5N3O/c3*5-3-1-2-6-4(8)7-3/h3*1-2H,(H3,5,6,7,8)
• InChI Key： CCOZGRQUGDTIAG-UHFFFAOYSA-N
• SMILES： NC1N=C(O)N=CC=1.NC1=NC(=O)NC=C1.NC1NC(=O)N=CC=1
• BRN： 2637

Computed Properties

• Exact Mass: 111.04300
• Monoisotopic Mass: 111.043261792 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 111.10
• Surface Charge: 0
• Tautomer Count: 9
• XLogP3: -1.7
• Topological Polar Surface Area: 67.5

Experimental Properties

• Color/Form: White to Yellow Solid
• Density: 0,48 g/cm3
• Melting Point: >300 °C (lit.)
• Boiling Point: 208.2°C (rough estimate)
• Flash Point: No data available
• Refractive Index: 1.5000 (estimate)
• Solubility: Clear to very slightly hazy colorless to faint yellow solution at 50 mg/ml in 0.5 M HCL.
• Water Partition Coefficient: dissolution
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
• PSA: 71.77000
• LogP: -0.06670
• Merck: 2795
• pka: 4.60, 12.16(at 25℃)
• Solubility: Dissolve 0.77g in 100ml of water at 20 ℃. Slightly soluble in ethanol, insoluble in ether

6-amino-1H-pyrimidin-2-one Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：1
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• RTECS：UW7350150
• Hazardous Material Identification：
• Safety Term：S26;S36
• Risk Phrases：R36/37/38
• TSCA：Yes
• Storage Condition：4°C, protect from light

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidones
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Other Chemical Reagents